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Technical Data for 3,4-Dibromohexane

The table below summarizes the key physical properties of 3,4-dibromohexane, which are critical for

process design and scaling [1].

Property Value / Information

CAS Number 16230-28-7

Molecular
Formula

C₆H₁₂Br₂

Molecular
Weight

243.967 g/mol

Density 1.594 g/mL at 25°C

Boiling Point 39°C at 0.8 mm Hg

Refractive
Index

n²⁰/D 1.507
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Property Value / Information

Flash Point >230 °F (>110 °C)

Safety
Information

Signal Word: Warning. Hazard Statements: H315-H319-H335 (Causes skin irritation,

serious eye irritation, and may cause respiratory irritation) [1].

Core Scale-up Challenges & Solutions

Scaling up reactions, particularly photochemical ones, presents unique challenges. The following table

outlines these key issues and recommended mitigation strategies based on current chemical engineering

research [2].

Challenge Description & Impact Recommended Solution

Non-Uniform
Light Distribution

Light intensity decreases

exponentially as it penetrates the
reaction mixture due to the Beer-

Lambert law. This creates "dark
zones" in large batch reactors,

leading to inconsistent reaction
rates and lower selectivity [2].

Transition from traditional batch reactors to

continuous flow micro- or
mesostructured reactors. Their small

channel dimensions (micrometers to
millimeters) ensure a more uniform light

distribution, minimizing dark zones and
improving product yield [2].

Photon & Mass
Transfer
Limitations

Inefficient mixing and high reactant
concentration can create mass

transfer barriers. Coupled with poor
light penetration, this severely limits

the overall reaction rate, making
large-scale processes slow and

inefficient [2].

Implement structured flow reactors (e.g.,
serpentine channels, packed beds) that

enhance radial mixing. Optimize process
conditions like reactant concentration and

residence time to balance reaction kinetics
with photon and mass transfer [2].

Inefficient Energy
Use & Reactor
Benchmarking

Traditional high-power lamps are

energy-inefficient and generate
significant waste heat, requiring

costly cooling. Without proper
metrics, comparing reactor

Use modern, efficient LED light sources
that emit specific wavelengths. Benchmark
reactor performance using Photochemical
Space Time Yield (PSTY in
mol·day⁻¹·kW⁻¹), which links productivity

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.chemsrc.com/en/cas/16230-28-7_194292.html
https://www.beilstein-journals.org/bjoc/articles/16/202
https://www.beilstein-journals.org/bjoc/articles/16/202
https://www.beilstein-journals.org/bjoc/articles/16/202
https://www.beilstein-journals.org/bjoc/articles/16/202
https://www.beilstein-journals.org/bjoc/articles/16/202
https://www.smolecule.com/products/s1520782?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Challenge Description & Impact Recommended Solution

performance during scale-up is

difficult [2].

to energy efficiency for better comparison

[2].

Decision Framework for Reactor Scale-up

The diagram below outlines a logical pathway for selecting and scaling a photoreactor system, helping you

navigate the key design choices.
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Start: Scale-up Project

Step 1: Kinetic Studies
(Lab-on-a-chip/Microreactor)

Step 2: Select Reactor Type

Microreactor
(High surface-to-volume)

Mesostructured Reactor
(Packed bed, Monolith)

Step 3: Scale-up Strategy

Numbering-Up
(Parallel microreactors)

Scale-Out
(Larger mesostructured units)

Step 4: System Implementation

End

Monitor PSTY & Selectivity

For high control For higher throughput

Uniform flow distribution
is critical

Optimize PSTY for
efficiency
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Click to download full resolution via product page

Experimental Protocol & Best Practices

While a specific large-scale procedure for 3,4-dibromohexane is not available, you can adapt this general

protocol for a photochemical reaction based on the literature [2].

Reaction Setup:

Reactor Selection: Use a continuous flow microreactor, such as a serpentine channel chip or a
capillary reactor, with a material transparent to your target wavelength (e.g., borosilicate glass or FEP

tubing).
Light Source: Select an LED light source that emits at the wavelength required to activate your

photoactive molecule. Ensure the light source is positioned to maximize illumination of the reactor
channels.

Feed Preparation: Dissolve the reactants (e.g., 3,4-dibromohexane and other reagents) in a
suitable solvent. The solvent should not strongly absorb light at the reaction wavelength nor quench

the excited state.
Pumping System: Use a syringe pump or HPLC pump to deliver the reaction mixture through the

flow reactor at a precise and steady flow rate.
Temperature Control: Equip the setup with a cooling system (e.g., a Peltier cooler or a cooling

jacket) to manage the heat generated by the light source and the reaction.

Procedure:

System Priming: Before starting the reaction, purge the entire flow system with your solvent to

remove air and ensure all lines are filled.
Reaction Initiation: Load the reactant solution into the pump and set the desired flow rate. Start the

pump and allow the system to stabilize. Once a steady flow is established, turn on the light source.
Product Collection: Collect the effluent from the reactor outlet in a suitable container. For reactions

sensitive to oxygen or moisture, ensure the collection vial is appropriately sealed.

Key Parameter Optimization:

Residence Time (τ): This is controlled by the flow rate and the reactor volume. Vary the flow rate to

find the optimal residence time that maximizes conversion and yield. Calculate it as τ = V_reactor /
Flow Rate.

Reactant Concentration: Optimize the concentration of the photoactive molecule. A very high
concentration can lead to poor light penetration, while a very low one reduces productivity.
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Photon Flux: Adjust the power input to the light source or the distance between the light and the

reactor to find the most energy-efficient conditions.

Safety Notes:

Always consult the Safety Data Sheet (SDS) for 3,4-dibromohexane. It is an irritant to skin, eyes,

and the respiratory system [1]. Wear appropriate personal protective equipment (PPE) including
gloves and safety glasses.

Perform reactions in a well-ventilated fume hood.

Frequently Asked Questions (FAQs)

Q: Why is moving to continuous flow recommended for scaling photoreactions? A: Continuous flow

reactors, especially microreactors, provide a high surface-to-volume ratio, allowing for much more uniform

illumination of the reaction mixture compared to large batch vessels. This leads to fewer side products, faster

reactions, and inherently safer operation with smaller reagent volumes [2].

Q: What is PSTY and why is it important? A: PSTY stands for Photochemical Space Time Yield. Its

units are typically mol·day⁻¹·kW⁻¹. Unlike simple conversion or yield, PSTY benchmarks the amount of

product produced relative to the energy consumed by the light source. This is crucial for evaluating the

economic viability and energy efficiency of a scaled-up photochemical process [2].

Q: Are there any known reactions involving 3,4-dibromohexane that I should be aware of? A: Yes, one

literature source notes that treatment of 3,4-dibromohexane with a strong base leads to the loss of two

equivalents of HBr and the formation of a product, which is a common elimination reaction for vicinal

dibromides [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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